Cas no 51052-00-7 (2-Tolylacetone)

• Product Name: 2-Tolylacetone
• CAS No: 51052-00-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00210465
• CID: 372323
• PubChem ID: 2734109
• Update Time: 2024-11-02

2-Tolylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(o-Tolyl)propan-2-one
• 1-(2-methylphenyl)propan-2-one
• 2-METHYLPHENYLACETONE
• 2-Propanone,1-(2-methylphenyl)-
• 1-(2-Methylphenyl)-2-propanon
• 1-(2-methylphenyl)-2-propanone
• 1-(2-methylphenyl)acetone
• 1-(o-methylphenyl)-2-propanone
• 1-o-Tolyl-propan-2-one
• o-tolunylacetone
• AKOS000215970
• Z329711570
• EN300-93852
• N12425
• 51052-00-7
• MFCD00210465
• 2-methylphenylacetone, AldrichCPR
• (2-methylphenyl)acetone
• WRLPDLDAOMBERO-UHFFFAOYSA-N
• 2-(2-Oxopropyl)toluene
• DTXSID20370131
• (2-methyphenyl) acetone
• alpha-methylphenylacetone
• (2-methyphenyl)acetone
• 1-o-tolylpropan-2-one
• SCHEMBL782187
• CS-0453135
• 1-(2-Methylphenyl)-propan-2-one
• 2-Tolylacetone

• MDL： MFCD00210465
• Inchi： 1S/C10H12O/c1-8-5-3-4-6-10(8)7-9(2)11/h3-6H,7H2,1-2H3
• InChI Key： WRLPDLDAOMBERO-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 0.9332 (rough estimate)
• Boiling Point: 228.81°C (rough estimate)
• Flash Point: 99.6°C
• Refractive Index: 1.5185-1.5205
• PSA: 17.07000
• LogP: 2.12650
• Solubility: Not available

2-Tolylacetone Security Information

• Hazard Category Code： 22-52
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes